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Compound of Interest

Compound Name: Celecoxib-d3

Cat. No.: B12412705 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the typical Certificate of Analysis

(CoA) specifications for Celecoxib-d3, a deuterated internal standard essential for the

accurate quantification of Celecoxib in research and clinical settings. This document outlines

the key quality attributes, detailed experimental protocols for their assessment, and a logical

workflow for the quality control process.

Core Specifications
The quality of Celecoxib-d3 is defined by a series of critical parameters that ensure its identity,

purity, and isotopic integrity. These specifications are essential for its reliable use as an internal

standard in bioanalytical and drug metabolism studies.

Quantitative Data Summary
The following table summarizes the typical specifications found on a Certificate of Analysis for a

high-quality batch of Celecoxib-d3. It is important to note that while this guide focuses on

Celecoxib-d3, specifications for closely related isotopologues like Celecoxib-d7 are often

similar and are included for a comprehensive understanding.
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Parameter Test Method Specification

Identity

Appearance Visual Inspection White to off-white solid

1H-NMR Spectroscopy Conforms to structure

Mass Spectrometry Conforms to expected mass

Purity

Chemical Purity by HPLC HPLC-UV ≥98%[1]

Isotopic Purity

Isotopic Enrichment Mass Spectrometry ≥99 atom % D

Deuterium Incorporation Mass Spectrometry ≤1% d0 form[1]

Physical Properties

Melting Point Capillary Method 177-181°C

Solubility

Solubility in DMSO Visual Inspection Soluble

Solubility in Ethanol Visual Inspection Soluble

Quality Control Workflow
The certification of a Celecoxib-d3 reference standard involves a multi-step quality control

process, ensuring that the material meets all established specifications before its release. The

following diagram illustrates a typical workflow from synthesis to final product approval.
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A typical Quality Control workflow for Celecoxib-d3.

Experimental Protocols
Detailed and validated analytical methods are crucial for the accurate determination of

Celecoxib-d3 specifications. The following are representative protocols for the key

experiments cited in the Certificate of Analysis.

Chemical Purity by High-Performance Liquid
Chromatography (HPLC)
This method is designed to separate Celecoxib-d3 from its non-deuterated counterpart and

any process-related impurities.

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: A reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 µm particle size) is commonly

used. Alternatively, a phenyl column can be employed for separating specific impurities as

per USP methods.[2]

Mobile Phase: An isocratic mobile phase consisting of a mixture of water and acetonitrile

(e.g., 50:50 v/v) is often effective.[3] For more complex separations, a gradient elution with a
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buffered aqueous phase (e.g., monobasic potassium phosphate buffer, pH 3.0) and an

organic modifier (methanol and acetonitrile) may be used.[4]

Flow Rate: A typical flow rate is 1.0 to 2.0 mL/min.[4]

Detection: UV detection at a wavelength of 254 nm is suitable for monitoring Celecoxib and

its related substances.[3]

Procedure: A solution of Celecoxib-d3 is prepared in a suitable diluent (e.g., mobile phase)

and injected into the HPLC system. The peak area of Celecoxib-d3 is compared to the total

area of all peaks to determine the chemical purity.

Identity Confirmation and Isotopic Purity by Mass
Spectrometry (MS)
Mass spectrometry is a powerful tool for confirming the molecular weight of Celecoxib-d3 and

determining its isotopic enrichment.

Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) or a tandem

mass spectrometer (e.g., triple quadrupole) is used.

Ionization: Electrospray ionization (ESI) in either positive or negative mode can be

employed.

Analysis: The sample is introduced into the mass spectrometer, typically via direct infusion or

coupled with an LC system. The mass spectrum is analyzed for the presence of the

molecular ion corresponding to Celecoxib-d3.

Isotopic Enrichment Calculation: The relative intensities of the ion signals for the deuterated

species (d3) and any undeuterated (d0) or partially deuterated (d1, d2) species are

measured. The isotopic purity is calculated as the percentage of the d3 species relative to

the sum of all isotopic species.

Structural Confirmation by Nuclear Magnetic Resonance
(NMR) Spectroscopy
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¹H-NMR spectroscopy is used to confirm the chemical structure of Celecoxib-d3 and to ensure

the deuterium labels are in the correct position.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

Solvent: A deuterated solvent such as DMSO-d6 or CDCl3 is used to dissolve the sample.

Procedure: A ¹H-NMR spectrum is acquired. The chemical shifts, splitting patterns, and

integration of the signals are compared to a reference spectrum of non-deuterated

Celecoxib. The absence or significant reduction of the signal corresponding to the methyl

protons confirms the successful deuteration at the intended position.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cdn.caymanchem.com [cdn.caymanchem.com]

2. Analysis of organic impurities of celecoxib using the method described in the USP -
Thermo Scientific AppsLab Library of Analytical Applications [appslab.thermofisher.com]

3. HPLC method for the determination of celecoxib and its related impurities | Semantic
Scholar [semanticscholar.org]

4. rjptonline.org [rjptonline.org]

To cite this document: BenchChem. [Technical Guide to Celecoxib-d3: Certificate of Analysis
Specifications and Analytical Methodologies]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b12412705#celecoxib-d3-certificate-of-analysis-
specifications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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